Cas no 2418729-94-7 (N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide)

• Product Name: N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide
• CAS No: 2418729-94-7
• MF: C₁₈H₃₀N₂O₂S
• MW: 338.5080037117
• CID: 5453198
• PubChem ID: 146084341
• Update Time: 2025-07-14

N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanotetrahydro-2H-thiopyran-4-yl)-2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]acetamide
• N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide
• EN300-26684480
• N-(4-cyanothian-4-yl)-2-{[5-methyl-2-(propan-2-yl)cyclohexyl]oxy}acetamide
• 2418729-94-7
• Z1517964471

• Inchi： 1S/C18H30N2O2S/c1-13(2)15-5-4-14(3)10-16(15)22-11-17(21)20-18(12-19)6-8-23-9-7-18/h13-16H,4-11H2,1-3H3,(H,20,21)
• InChI Key： ZJKLZNPDAPYJOC-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(CC1)NC(COC1CC(C)CCC1C(C)C)=O

Computed Properties

• Exact Mass: 338.20279938g/mol
• Monoisotopic Mass: 338.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.1±50.0 °C(Predicted)
• pka: 11.16±0.20(Predicted)

Additional information on N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide

N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide (CAS No. 2418729-94-7): An Emerging Compound in Medicinal Chemistry

N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide (CAS No. 2418729-94-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 2418729-94-7, is characterized by a complex molecular structure that includes a cyanothiophene moiety and a substituted cyclohexyl group. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for further research and development.

The cyanothiophene moiety is particularly noteworthy for its electronic properties and ability to modulate various biological targets. Recent studies have shown that compounds containing this moiety exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of cyanothiophenes can effectively inhibit the activity of specific kinases involved in cancer progression, suggesting their potential as targeted therapies.

The substituted cyclohexyl group in N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide adds further complexity and functionality to the molecule. Cyclohexyl derivatives are known for their ability to enhance the lipophilicity and bioavailability of compounds, which can be crucial for improving their pharmacokinetic properties. Research has shown that cyclohexyl-containing molecules can cross the blood-brain barrier more efficiently, making them attractive candidates for central nervous system (CNS) disorders.

In terms of its potential therapeutic applications, N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns globally, and there is a pressing need for new and effective treatments. Preclinical studies have indicated that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory effects, N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide has also shown promise in cancer research. Cancer cells often rely on specific signaling pathways to survive and proliferate, and targeting these pathways can lead to effective treatment strategies. A recent study published in the Cancer Research journal reported that this compound can selectively inhibit the activity of certain kinases involved in tumor growth, leading to reduced cell viability and increased apoptosis in cancer cells.

The neuroprotective properties of N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons, and there is a critical need for neuroprotective agents that can slow or halt this process. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neuronal survival, making it a potential candidate for further investigation in neurodegenerative disorders.

In conclusion, N-(4-Cyanothian-4-yl)-2-(5-methyl-2-propan-2-ylcyclohexyl)oxyacetamide (CAS No. 2418729-94-7) represents an exciting advancement in medicinal chemistry. Its unique molecular structure, combining a cyanothiophene moiety with a substituted cyclohexyl group, confers it with a range of biological activities that make it a promising candidate for therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future clinical trials and potential drug development.